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Technical Support Center: Permafrost Sample
Collection
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in mitigating

contamination during the collection and processing of permafrost samples.

Troubleshooting Guides
This section addresses specific issues that may arise during permafrost sample collection and

processing, providing step-by-step solutions to ensure sample integrity.

Issue 1: Suspected Contamination from Drilling Fluid

Question: I used drilling fluid to collect my permafrost core and am now concerned about

microbial and chemical contamination. How can I assess and mitigate this?

Answer:
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Assess Penetration: The primary concern is the penetration of the drilling fluid into the

core. Studies have shown that contamination can penetrate up to 17 mm into a permafrost

core.[1][2] The ice content of the core is a major barrier; higher ice content generally

results in less penetration.[1]

Exterior Removal: Aseptically remove the outer layers of the permafrost core. It is

recommended to remove at least 20 mm from the core's exterior to be confident you have

reached an uncontaminated center.[1]

Aseptic Technique: Conduct all post-drilling work in a sterile environment, such as a

laminar air flow bench that has been UV-irradiated.[1][3] Use sterile tools, gloves, and

personal protective equipment (PPE) like body suits and face masks.[1][4]

Future Prevention: For future drilling, opt for fluidless drilling techniques to minimize the

risk of this type of contamination.[1][3][5]

Issue 2: Inconsistent Results from DNA Extraction

Question: My DNA yields from permafrost samples are low and inconsistent, and I suspect

contamination from extraction kit reagents. What should I do?

Answer:

Kit Selection: Different DNA extraction kits have varying efficiencies with permafrost

samples, which can be influenced by soil chemistry and texture.[4] It is recommended to

test multiple commercially available kits to find the most effective one for your specific

sample type.[4] A modified ZymoBIOMICS™ DNA Microprep kit has been shown to be

effective for some silty and peaty permafrost samples.[4]

Negative Controls: Always include DNA extraction blank controls (reagents only) to detect

contamination originating from the kit itself.[4][6] Some kits have been known to contain

contaminant DNA.[4][6]

Positive Controls: Use a positive control with a known microbial composition (e.g., a

temperate soil sample) to verify the efficiency of your chosen extraction protocol.[4][6]
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Inhibitor Removal: Permafrost samples can contain PCR inhibitors.[6] If you suspect

inhibition, perform a serial dilution of your DNA template before PCR. The absence of

amplification in undiluted samples but its presence in diluted samples can indicate the

presence of inhibitors.[6]

Frequently Asked Questions (FAQs)
General Contamination

What are the primary sources of microbial contamination in permafrost samples?

The main sources include the use of drilling liquid, which can transfer microorganisms

from the active layer to the permafrost core, and improper handling of cores after drilling.

[1][5] Heat generated during drilling can also create drilling mud that may contaminate the

sample.[1][7]

How far can external contaminants penetrate a permafrost core?

Studies using tracers have detected microbial contamination as far as 17 mm from the

surface of the core.[1][2] The depth of penetration is influenced by the physical and

chemical properties of the permafrost, particularly its ice content.[1]

Decontamination Procedures

What is the most effective method for decontaminating a permafrost core?

A combination of washing the core with a bleach solution, rinsing with sterile water, and

then scraping or shaving off the outer layer has been shown to be highly effective in

removing external contaminants.[4] This method was found to be more reliable than

scraping alone or other techniques like UV irradiation in some studies.[4]

Is it necessary to use tracers to monitor contamination?

While not always mandatory, using tracers is a highly recommended quality control step.

[1][3] Tracers like fluorescent microspheres or genetically marked bacterial strains can

provide a quantitative measure of contamination penetration, validating that the inner core

material is pristine.[1][2][8]
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Sample Handling and Storage

What is the correct way to handle and transport permafrost samples from the field?

Immediately after extraction, cores should be placed in sterile plastic bags.[1] They must

be kept frozen during transport and storage, typically at -18°C or colder, to prevent

alterations in moisture content and microbial composition.[1][9]

What are the best practices for processing permafrost cores in the laboratory?

All processing of permafrost cores should be done aseptically.[1][3] This includes working

in a UV-irradiated laminar air flow bench, using sterile tools (autoclaved or treated with

ethanol and sodium hypochlorite), and wearing appropriate PPE, including gloves, face

masks, and body suits.[1][4]

Data Presentation
Table 1: Penetration of Tracers in Permafrost Cores

Permafrost Core
Sample

Tracer Type
Maximum
Penetration Depth
(mm)

Reference

"Zackenberg"

Fluorescent

Microspheres & P.

putida (GFP)

13-17 [1]

"Adventdalen 1"

Fluorescent

Microspheres & P.

putida (GFP)

5-10 [1]

Table 2: Efficacy of Various Decontamination Methods
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Decontamination
Protocol

Tracer Detected
After Treatment?

Efficacy Reference

Scraping Only
Yes (inconsistent

removal)
Incomplete [4]

Disk Sampling
Yes (inconsistent

removal)
Incomplete [4]

UV Irradiation Yes Incomplete [6]

Bleach Wash +

Scraping
No Complete [4][6]

Experimental Protocols
Protocol 1: Tracer Application and Verification for Contamination Monitoring

This protocol describes the use of fluorescent microspheres and a GFP-tagged bacterial strain

to assess contamination penetration.

Tracer Preparation: Prepare a tracer solution containing fluorescent microspheres (e.g., 0.5

µm Fluoresbrite®) and a known concentration of a genetically marked bacterial strain (e.g.,

Pseudomonas putida with a GFP gene insert).[1]

Field Application: Immediately after extracting the permafrost core, spray the tracer solution

evenly over the entire surface of the core.[4] Alternatively, the tracer can be applied to the

drill bit before drilling.[8] Place the core in a sterile bag and keep it frozen.

Laboratory Processing (Aseptic Conditions):

In a laminar flow hood, carefully remove the outer layers of the core in measured

increments (e.g., 0-5 mm, 5-10 mm, etc.) using sterile scalpels or chisels.[1][5] Use new

sterile tools and gloves for each layer to prevent cross-contamination.[1]

Collect soil from each removed layer and from the newly exposed inner core.

Tracer Detection:
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Microspheres: Quantify the fluorescent microspheres in each layer using epifluorescent

microscopy.[1]

GFP Strain: Extract DNA from each layer and use qPCR with specific primers targeting the

GFP gene to quantify the bacterial tracer.[1]

Analysis: Plot the concentration of both tracers as a function of depth from the core's

surface. The depth at which the tracers are no longer detectable indicates the minimum

amount of material that must be removed to obtain an uncontaminated sample.[1]

Mandatory Visualization
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Field Operations

Laboratory Processing (Aseptic)

Contamination Analysis

1. Permafrost Core Drilling
(Fluidless Recommended)

2. Apply Tracers
(Microspheres/GFP Bacteria)

Immediate

3. Immediate Sterile Bagging
& Frozen Storage (-18°C)

4. Process in UV-Treated
Laminar Flow Hood

Transport Frozen

5. Sequentially Remove
Outer Layers (e.g., in 5mm increments)

6. Collect Subsamples
From Each Layer and Inner Core

7a. Quantify Microspheres
(Epifluorescence Microscopy)

7b. Quantify GFP Bacteria
(DNA Extraction & qPCR)

8. Determine Contamination Depth

Click to download full resolution via product page

Caption: Workflow for assessing contamination penetration in permafrost cores using tracers.
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No Tracer Protocol

Tracer-Guided Protocol

Permafrost Core
Received in Lab

Was a contamination
tracer used?

Conservatively Remove
Outer Layer (>20mm)

No

Analyze Tracer Penetration
(See Workflow Diagram)Yes

Aseptically Subsample
from Inner Core

Pristine Sample for
Downstream Analysis

Remove Outer Layers to
Depth of No Tracer Detection

Aseptically Subsample
from Verified Inner Core

Click to download full resolution via product page

Caption: Decision logic for permafrost core decontamination based on tracer use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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